Sumatriptan-d6
Sumatriptan-d6
Brand Name:
Vulcanchem
CAS No.:
1020764-38-8
VCID:
VC0021132
InChI:
InChI=1S/C14H21N3O2S/c1-15-20(18,19)10-11-4-5-14-13(8-11)12(9-16-14)6-7-17(2)3/h4-5,8-9,15-16H,6-7,10H2,1-3H3/i2D3,3D3
SMILES:
CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C
Molecular Formula:
C14H21N3O2S
Molecular Weight:
301.44 g/mol
Sumatriptan-d6
CAS No.: 1020764-38-8
Reference Standards
VCID: VC0021132
Molecular Formula: C14H21N3O2S
Molecular Weight: 301.44 g/mol
| CAS No. | 1020764-38-8 |
|---|---|
| Product Name | Sumatriptan-d6 |
| Molecular Formula | C14H21N3O2S |
| Molecular Weight | 301.44 g/mol |
| IUPAC Name | 1-[3-[2-[bis(trideuteriomethyl)amino]ethyl]-1H-indol-5-yl]-N-methylmethanesulfonamide |
| Standard InChI | InChI=1S/C14H21N3O2S/c1-15-20(18,19)10-11-4-5-14-13(8-11)12(9-16-14)6-7-17(2)3/h4-5,8-9,15-16H,6-7,10H2,1-3H3/i2D3,3D3 |
| Standard InChIKey | KQKPFRSPSRPDEB-XERRXZQWSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N(CCC1=CNC2=C1C=C(C=C2)CS(=O)(=O)NC)C([2H])([2H])[2H] |
| SMILES | CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C |
| Canonical SMILES | CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C |
| Synonyms | 3-[2-(Dimethyl-d6-amino)-ethyl]-N-methyl-1H-indole-5-methanesulfonamide; |
| PubChem Compound | 25235503 |
| Last Modified | Nov 11 2021 |
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